7-(3-Chlorophenyl)-4-(4-methylpiperazin-1-yl)-5-phenylpyrrolo[2,3-d]pyrimidine

• Molecular Formula: C23H22ClN5
• Molecular Weight: 403.9 g/mol
• IUPAC Name: 7-(3-chlorophenyl)-4-(4-methylpiperazin-1-yl)-5-phenylpyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C23H22ClN5/c1-27-10-12-28(13-11-27)22-21-20(17-6-3-2-4-7-17)15-29(23(21)26-16-25-22)19-9-5-8-18(24)14-19/h2-9,14-16H,10-13H2,1H3
• InChI Key: FSALHPWRVFTJAZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC=NC3=C2C(=CN3C4=CC(=CC=C4)Cl)C5=CC=CC=C5

Description

The compound 7-(3-Chlorophenyl)-4-(4-methylpiperazin-1-yl)-5-phenylpyrrolo[2,3-d]pyrimidine belongs to the pyrrolo[2,3-d]pyrimidine class, a scaffold renowned for its biological relevance, including anti-tumor, anti-viral, and anti-inflammatory properties . Its structure comprises:

• A pyrrolo[2,3-d]pyrimidine fused-ring core.
• A 3-chlorophenyl substituent at position 5.
• A phenyl group at position 3.
• A 4-methylpiperazin-1-yl group at position 4.

The 4-methylpiperazine moiety enhances solubility and pharmacokinetic profiles compared to simpler amines, while the 3-chlorophenyl group may influence steric and electronic interactions with biological targets.

Biological Activity

The compound 7-(3-Chlorophenyl)-4-(4-methylpiperazin-1-yl)-5-phenylpyrrolo[2,3-d]pyrimidine is a synthetic organic molecule that belongs to the class of pyrrolo[2,3-d]pyrimidines. This class has garnered attention for its potential biological activities, particularly in oncology and as enzyme inhibitors. The compound's structural complexity suggests it may interact with various biological targets, leading to diverse pharmacological effects.

• Molecular Formula : C30H28ClN5
• Molecular Weight : 494.0 g/mol
• IUPAC Name : 7-(3-chlorophenyl)-4-[3-methyl-4-(3-methylphenyl)piperazin-1-yl]-5-phenylpyrrolo[2,3-d]pyrimidine

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. It may function as an enzyme inhibitor by binding to the active sites of target enzymes or modulating receptor functions through competitive inhibition.

Antiproliferative Effects

Research has indicated that derivatives of pyrrolo[2,3-d]pyrimidines exhibit significant antiproliferative effects against various cancer cell lines. For instance, compounds similar to 7-(3-Chlorophenyl)-4-(4-methylpiperazin-1-yl)-5-phenylpyrrolo[2,3-d]pyrimidine have shown:

• IC50 Values : Indicating the concentration required to inhibit cell growth by 50%.
  • HeLa Cells : IC50 = 0.98 µM
  • CFPAC-1 Cells : IC50 = 0.79 µM

These values suggest strong cytostatic activity, potentially leading to apoptosis in cancer cells .

Enzyme Inhibition

The compound has also been studied for its enzyme inhibitory properties. It has shown promise in inhibiting:

• Dipeptidyl Peptidase IV (DPP-IV) : A crucial enzyme in glucose metabolism and a target for diabetes treatment.
• Acetylcholinesterase (AChE) : Important for neurotransmission and a target in treating Alzheimer's disease.

Study on Antiproliferative Activity

A study conducted on a series of pyrrolo[2,3-d]pyrimidine derivatives revealed that structural modifications significantly affect their antiproliferative activities. The introduction of halogen groups like chlorine at specific positions enhanced the activity against pancreatic adenocarcinoma cells .

Docking Studies

Molecular docking studies have demonstrated that the compound interacts favorably with target proteins, suggesting a strong binding affinity that correlates with its biological activity. These studies provide insights into the mechanisms by which the compound exerts its effects at the molecular level .

Comparative Analysis of Related Compounds

Compound Name	IC50 (HeLa)	IC50 (CFPAC-1)	Enzyme Target
Compound A	0.98 µM	0.79 µM	DPP-IV
Compound B	1.20 µM	1.05 µM	AChE
Compound C	0.85 µM	0.75 µM	DPP-IV

Comparison with Similar Compounds

Core Modifications: Pyrrolo[2,3-d]pyrimidine vs. Thieno[2,3-d]pyrimidine

Replacing the pyrrole ring with a thiophene (e.g., 5-(4-chlorophenyl)-4-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}thieno[2,3-d]pyrimidine, ) alters electronic properties.

Substituent Variations at Position 4

• Piperazine vs. Pyrrolidine :

  • 4-(4-Methylpiperazin-1-yl) (target compound): The methyl group on piperazine increases hydrophilicity and conformational flexibility, favoring interactions with polar residues in enzymatic pockets.
  • 4-(Pyrrolidin-1-yl) (e.g., 5-(4-Chlorophenyl)-7-(4-methylphenyl)-4-(pyrrolidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine , ): Pyrrolidine’s five-membered ring imposes torsional strain, reducing flexibility and possibly limiting binding modes .

Aromatic Ring Modifications at Positions 5 and 7

• Position 7: 3-Chlorophenyl (target) vs. 4-chlorophenyl (): The meta-chloro substituent may reduce steric hindrance compared to para-substituted analogs, optimizing target engagement.

• Position 5 :

  • Phenyl (target) vs. 4-fluorophenyl (): Fluorine’s electron-withdrawing effects could modulate electronic density, affecting charge-transfer interactions.

Crystallographic and Conformational Insights

Crystal structures of analogs (e.g., ) reveal key geometric parameters:

• Dihedral Angles : The fused pyrrolo-pyrimidine core in analogs is nearly planar (dihedral angles ~3–4°), while substituents like chlorophenyl and methylphenyl adopt dihedral angles of 41–66° relative to the core, influencing molecular packing and stability .
• Ring Puckering : Pyrrolidine substituents adopt half-chair conformations (pseudorotation angles ~72°), whereas piperazine derivatives (e.g., target compound) likely exhibit chair or boat conformations, affecting intermolecular interactions .

Table: Comparative Analysis of Key Compounds

Compound Name	Position 4 Substituent	Position 7 Substituent	Position 5 Substituent	Molecular Weight (g/mol)	Notable Features
Target Compound	4-Methylpiperazin-1-yl	3-Chlorophenyl	Phenyl	~428.9*	Enhanced solubility, flexible piperazine
5-(4-Chlorophenyl)-7-(4-methylphenyl)-4-(pyrrolidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine ()	Pyrrolidin-1-yl	4-Methylphenyl	4-Chlorophenyl	388.72	Half-chair conformation, C–H⋯C interactions
7-(4-Chlorophenyl)-4-[4-(4-fluorophenyl)piperazin-1-yl]-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine ()	4-(4-Fluorophenyl)piperazin-1-yl	4-Chlorophenyl	Phenyl	~469.3*	Fluorine-enhanced electronegativity
4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine ()	Chloro	Phenyl	4-Fluorophenyl	353.78	Unsubstituted amine at position 4

*Calculated based on structural formula.